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Compound of Interest

Compound Name: DL-Aspartic acid-13C1

Cat. No.: B1611100 Get Quote

Essential Safety and Handling Guide for DL-
Aspartic acid-13C1
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling DL-Aspartic acid-13C1. The

following procedures ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

Personal Protective Equipment (PPE)
The minimum personal protective equipment required when handling DL-Aspartic acid-13C1
is detailed below. A risk assessment should be conducted to determine if additional protection

is necessary for the specific tasks to be performed.[1][2]
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PPE Category Item Specification

Hand Protection Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[1] For tasks

with a higher risk of exposure,

consider double gloving or

using more robust chemical-

resistant gloves.

Eye and Face Protection Safety Glasses/Goggles

Safety glasses with side

shields are the minimum

requirement.[1] Chemical

splash goggles should be worn

when there is a risk of

splashing.[3] A face shield, in

addition to goggles, is

recommended when handling

larger quantities or when a

significant splash hazard is

present.[1][2]

Body Protection Lab Coat

A standard lab coat is required

to protect clothing and skin

from potential contamination.

[1][2][4]

Respiratory Protection Respirator

A respirator (e.g., N95) may be

necessary when working with

the powder outside of a fume

hood or in poorly ventilated

areas to prevent inhalation of

dust.[2][4]

Foot Protection Closed-Toe Shoes

Closed-toe shoes are

mandatory to protect against

spills and falling objects.[4]
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Operational Plan: Handling Procedures
DL-Aspartic acid-13C1 is a white, odorless, powdered solid.[5][6] While it is not classified as a

hazardous substance, prudent laboratory practices should always be followed.[7][8] The

primary chemical hazards are associated with its powdered form, which can be an inhalation

irritant.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][9]

General guidelines for stable isotope-labeled compounds recommend referring to the

manufacturer's certificate of analysis for specific storage conditions, which may include

refrigeration or freezing to ensure long-term stability.[10]

Preparation and Use:

Handle the solid material in a chemical fume hood or a well-ventilated area to minimize dust

inhalation.[11]

Wear all required PPE as outlined in the table above.

Avoid direct contact with skin and eyes.[5]

Use appropriate tools (e.g., spatula, weigh paper) to handle the powder.

For creating solutions, slowly add the powder to the solvent to avoid splashing.

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[5][9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[5][9]
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Inhalation: Move to fresh air. If not breathing, give artificial respiration.[11]

Ingestion: Clean mouth with water and seek medical attention.[5]
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A high-level overview of the handling process for DL-Aspartic acid-13C1.

Disposal Plan
Contaminated materials and unused product should be disposed of in accordance with federal,

state, and local environmental control regulations.[12]

Waste Segregation:

Solid Waste: Collect unused DL-Aspartic acid-13C1 powder and any grossly contaminated

disposable materials (e.g., weigh paper, gloves) in a clearly labeled, sealed container for

chemical waste.

Liquid Waste: Solutions of DL-Aspartic acid-13C1 should be collected in a designated,

labeled waste container for non-hazardous aqueous waste, unless mixed with a hazardous

solvent.

Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a

designated sharps container.

Disposal Procedure:

Segregate waste into the appropriate, clearly labeled containers at the point of generation.

Do not mix with other incompatible waste streams.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on waste pickup and disposal procedures.
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Disposal Decision Tree for DL-Aspartic acid-13C1 Contaminated Waste
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A decision guide for the proper segregation and disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://westliberty.edu/health-and-safety/files/2010/02/DL-Aspartic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC105032500&productDescription=DL-ASPARTIC+ACID%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.flinnsci.com/sds_84-l-aspartic-acid/sds_84/
https://www.cdhfinechemical.com/images/product/msds/132_2013726259_DL-AsparticAcid-CASNO-617-45-8-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LASPARTIC-ACID-CASNO-56-84-01571-EN.aspx
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_stable_isotope_labeled_internal_standards.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Aspartic-acid.pdf
https://isotope.com/product/attachment/CLM-518-0.25/DL-Aspartic%20acid%20%284-%C2%B9%C2%B3C%2C%2099%25%29%20-%20CLM-518%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b1611100#personal-protective-equipment-for-handling-dl-aspartic-acid-13c1
https://www.benchchem.com/product/b1611100#personal-protective-equipment-for-handling-dl-aspartic-acid-13c1
https://www.benchchem.com/product/b1611100#personal-protective-equipment-for-handling-dl-aspartic-acid-13c1
https://www.benchchem.com/product/b1611100#personal-protective-equipment-for-handling-dl-aspartic-acid-13c1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1611100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

